Cas no 68641-02-1 (2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)-)
68641-02-1 structure
Product Name:2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)-
CAS No:68641-02-1
MF:C11H11NO2
MW:189.210542917252
CID:525696
PubChem ID:323728
Update Time:2025-04-19
2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)-
- 1-propanoyl-3H-indol-2-one
- NSC-286437
- SCHEMBL17169390
- NSC286437
- 68641-02-1
- DTXSID30314602
-
- Inchi: 1S/C11H11NO2/c1-2-10(13)12-9-6-4-3-5-8(9)7-11(12)14/h3-6H,2,7H2,1H3
- InChI Key: DRPQUDCXNJBYFE-UHFFFAOYSA-N
- SMILES: O=C1CC2C=CC=CC=2N1C(CC)=O
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
68641-02-1 (2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)-) Related Products
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